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Compound of Interest

Compound Name: Bromocresol Green

Cat. No.: B025135

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive guide to utilizing bromocresol green as a
non-invasive, visual pH indicator in plant tissue culture media. Monitoring and maintaining an
optimal pH is critical for nutrient availability, cellular processes, and the overall success of plant
cell, tissue, and organ cultures. Bromocresol green offers a simple, cost-effective method for
real-time, semi-quantitative assessment of media pH, aiding in routine culture maintenance and
troubleshooting.

Introduction

The pH of plant tissue culture media is a crucial factor influencing the growth and development
of in vitro cultures. While the optimal pH range varies between plant species, a slightly acidic
pH, typically between 5.0 and 6.0, is generally preferred for most applications. Deviations from
this range can impact nutrient uptake, enzyme activity, and cell membrane stability, leading to
poor growth, developmental abnormalities, or culture death. Bromocresol green is a pH-
sensitive dye that exhibits a distinct color change over a pH range of 3.8 to 5.4, making it a
valuable tool for monitoring the acidity of the culture medium.[1][2][3] Its non-toxic nature at
typical working concentrations and stability during autoclaving make it a suitable additive for
sterile plant culture media.[4][5][6][7]

Mechanism of Action
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Bromocresol green is a sulfonephthalein dye that acts as a weak acid. In solution, it exists in
equilibrium between its protonated (acidic) and deprotonated (basic) forms, each with a distinct
color. In acidic conditions (pH below 3.8), the protonated form is predominant, appearing
yellow.[1][3] As the pH increases towards 5.4, the deprotonated form becomes more prevalent,
resulting in a color change to blue.[1][8] The intermediate pH range is characterized by a green
color, which is a mixture of the yellow and blue forms.[8] This color transition allows for a visual
estimation of the medium's pH.

Data Presentation

Table 1: Properties of Bromocresol Green

Property Value

pH Range 3.8 - 5.4[1][3][8]
Color in Acidic Solution (pH < 3.8) Yellow[1][3]
Color in Basic Solution (pH > 5.4) Blue[1][8]
Intermediate Color Green

pKa ~4.7[8]
Autoclavable Yes[4][5][6][7]

Generally non-toxic at recommended

Toxicity to Plant Tissues )
concentrations[4][5][6][7]

Table 2: Bromocresol Green and Bromocresol Purple Combinations for Extended pH
Monitoring

Recent studies have shown that combining bromocresol green with bromocresol purple can
extend the observable pH range, providing a more nuanced visual indication for plant tissue
culture applications.[4][5][6][7][9]
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Indicator Combination

. Useful pH Range Color Change
(wlw ratio)
Bromocresol Green alone 3.8-54 Yellow to Blue[1][3]
1:1 Bromocresol Green : 4560 Yellow -> Green -> Blue[4][5]
Bromocresol Purple o [61[7]
1:3 Bromocresol Green : 5065 Yellow -> Green -> Blue[4][5]
Bromocresol Purple R [6][7]

Experimental Protocols

Protocol 1: Preparation of Bromocresol Green Stock Solution
This protocol describes the preparation of a 1 mg/mL stock solution of bromocresol green.

Materials:

Bromocresol green powder

0.01 M NaOH solution

Distilled or deionized water

Sterile container for storage

Procedure:

Weigh out 100 mg of bromocresol green powder.

« In a sterile flask, dissolve the powder in 2-3 mL of 0.01 M NaOH. Gentle warming may be
required to facilitate dissolution.

e Once fully dissolved, bring the final volume to 100 mL with distilled or deionized water.
» Sterilize the solution by autoclaving or by passing it through a 0.22 pum syringe filter.

» Store the sterile stock solution in a labeled, airtight container at 4°C in the dark.
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Protocol 2: Incorporation of Bromocresol Green into Plant Tissue Culture Medium

This protocol outlines the addition of bromocresol green to a basal plant tissue culture
medium.

Materials:

Prepared basal medium (e.g., MS, B5)

Bromocresol green stock solution (1 mg/mL)

pH meter

1 M HCl and 1 M NaOH for pH adjustment

Autoclave

Procedure:

Prepare the desired volume of basal medium according to the manufacturer's instructions.

» While stirring, add the bromocresol green stock solution to the medium to achieve the
desired final concentration. A typical starting concentration is 10 pg/mL (1 mL of a 1 mg/mL
stock solution per 100 mL of medium).

e Adjust the pH of the medium to the desired level (typically 5.7-5.8 for most plant cultures)
using 1 M HCl or 1 M NaOH. The color of the medium will change as the pH is adjusted.

» Dispense the medium into culture vessels.

o Autoclave the medium at 121°C for 15-20 minutes. Note that the pH of the medium may drop
slightly after autoclaving.[4]

¢ Allow the medium to cool and solidify before use.

Protocol 3: Visual pH Monitoring of Plant Cultures

This protocol describes the routine monitoring of pH in cultures containing bromocresol green.
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Procedure:

 Visually inspect the color of the culture medium at regular intervals (e.g., daily or every few
days).

¢ Use the color of the medium to estimate the pH based on the reference colors in Table 1 or
Table 2.

» A color change towards yellow indicates a drop in pH, which can be caused by nutrient
depletion, accumulation of metabolic byproducts, or microbial contamination.

e A color change towards blue indicates an increase in pH.

e Record the color changes and correlate them with the growth and morphology of the plant
tissues. This can help in determining the optimal time for subculturing or media refreshment.

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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